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Compound of Interest

Compound Name: Carvoxime

Cat. No.: B7783262

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of carvoxime, a
compound of interest in various chemical and pharmaceutical research fields. While
guantitative solubility data for carvoxime is not extensively available in public literature, this
guide compiles existing qualitative information and leverages data from the structurally similar
compound, carvone, to provide valuable insights. Furthermore, it outlines detailed experimental
protocols for determining solubility and presents a visual workflow to aid in experimental
design.

Introduction to Carvoxime and its Solubility

Carvoxime (Ci10H1sNO) is an oxime derivative of carvone. Its chemical structure, featuring both
a polar oxime group and a larger, non-polar terpene backbone, suggests a varied solubility
profile in different organic solvents. Understanding the solubility of carvoxime is crucial for a
range of applications, including synthesis, purification, formulation development, and in vitro/in
vivo studies.

Initial research indicates that carvoxime is generally soluble in most common organic solvents.
Qualitative reports suggest its solubility in solvents such as tetrahydrofuran (THF), chloroform
(CHCIs), benzene, xylene, diethyl ether, and 1,2-dichloroethane. Additionally, studies have
mentioned dissolving carvoxime in ethanol and d-limonene, with one source noting its high
solubility in all organic solvents tested.
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Quantitative Solubility Data

Precise, quantitative solubility data for carvoxime across a range of organic solvents and
temperatures is not readily found in peer-reviewed literature. However, to provide a useful
reference for researchers, the following table summarizes the quantitative solubility of carvone,
a structurally analogous ketone. It is important to note that while carvone's solubility can offer a
reasonable approximation, experimental determination for carvoxime is essential for precise
applications.

Table 1. Quantitative Solubility of Carvone in Various Solvents

Solvent Temperature (°C) Solubility Notes

Indicates high

70% Ethanol Ambient 1:2 (vIv) o
miscibility.
) Soluble, but less so
60% Ethanol Ambient 1:5 (viv) _
than in 70% ethanol.
Demonstrates
) decreasing solubility
50% Ethanol Ambient 1:17 (viv) )
with lower ethanol
concentration.
Ether Ambient Soluble [1112]
Chloroform Ambient Soluble [1112]
Propylene Glycol Ambient Soluble [2]
Mineral Oils Ambient Soluble [2]
Xylene 20 250,000 mg/L [3114]
Glycerol Ambient Insoluble [2]

Note: This data is for carvone and should be used as an estimation for carvoxime's solubility.
Experimental verification is highly recommended.

Experimental Protocols for Solubility Determination
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For researchers requiring precise solubility data for carvoxime, the following experimental
protocols, based on established methodologies for organic compounds, are recommended.

The Shake-Flask Method (Thermodynamic Solubility)

This is a widely accepted method for determining the equilibrium solubility of a compound.
Protocol:

e Preparation: Add an excess amount of carvoxime to a known volume of the desired organic
solvent in a sealed, screw-cap vial. The presence of undissolved solid is crucial to ensure
saturation.

o Equilibration: Place the vials in a constant temperature shaker bath. Agitate the samples for
a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium. The
temperature should be precisely controlled.

o Phase Separation: After equilibration, cease agitation and allow the solid to settle. To ensure
complete separation of the solid from the saturated solution, centrifugation of the vials is
recommended.

o Sampling: Carefully withdraw a known volume of the clear supernatant.

» Quantification: Dilute the aliquot with a suitable solvent and analyze the concentration of
dissolved carvoxime using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection or Gas Chromatography (GC).

o Calculation: The solubility is calculated from the measured concentration and the dilution
factor, and is typically expressed in units such as g/L, mg/mL, or mol/L.

Gravimetric Method

This method is straightforward and relies on the direct measurement of the mass of the
dissolved solute.

Protocol:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b7783262?utm_src=pdf-body
https://www.benchchem.com/product/b7783262?utm_src=pdf-body
https://www.benchchem.com/product/b7783262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7783262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Saturation: Prepare a saturated solution of carvoxime in the chosen solvent at a specific
temperature, as described in the shake-flask method.

« Filtration: Filter the saturated solution through a pre-weighed, fine-pore filter to remove all
undissolved solid.

» Evaporation: Accurately measure a known volume of the clear filtrate into a pre-weighed
container. Carefully evaporate the solvent under controlled conditions (e.g., in a vacuum
oven at a temperature that does not degrade the carvoxime).

» Weighing: Once the solvent is completely removed, weigh the container with the dried
carvoxime residue.

o Calculation: The solubility is calculated by subtracting the initial weight of the container from
the final weight and dividing by the volume of the filtrate used.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for determining the solubility of an organic
compound like carvoxime.
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Workflow for Carvoxime Solubility Determination
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Centrifuge to pellet solid

Withdraw clear supernatant

Analysis & Calculation

\4
Dilute aliquot

Quantify concentration (e.g., HPLC)

Calculate Solubility (g/L, mol/L)
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Caption: A generalized workflow for the experimental determination of carvoxime solubility.

Conclusion

While specific quantitative solubility data for carvoxime remains a gap in the scientific
literature, this guide provides a foundational understanding for researchers. The qualitative
information, coupled with quantitative data for the analogue carvone, offers a strong starting
point for experimental design. The detailed protocols for the shake-flask and gravimetric
methods provide a clear path for obtaining precise and reliable solubility data. It is imperative
for researchers working with carvoxime to perform their own solubility determinations to
ensure the accuracy of their work, particularly in sensitive applications such as drug
development and formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Carvone, (+-)- | C10H140 | CID 7439 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Page loading... [wap.guidechem.com]

e 3. Carvone [sitem.herts.ac.uk]

e 4. D-carvone [sitem.herts.ac.uk]

« To cite this document: BenchChem. [Solubility Profile of Carvoxime in Organic Solvents: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7783262#solubility-of-carvoxime-in-different-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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